molecular formula C13H14F3N3 B8682861 4-(4-Methylpiperazin-1-yl)-3-(trifluoromethyl)benzonitrile

4-(4-Methylpiperazin-1-yl)-3-(trifluoromethyl)benzonitrile

Cat. No.: B8682861
M. Wt: 269.27 g/mol
InChI Key: XPETWYGRHDZKKO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-Methylpiperazin-1-yl)-3-(trifluoromethyl)benzonitrile is a useful research compound. Its molecular formula is C13H14F3N3 and its molecular weight is 269.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H14F3N3

Molecular Weight

269.27 g/mol

IUPAC Name

4-(4-methylpiperazin-1-yl)-3-(trifluoromethyl)benzonitrile

InChI

InChI=1S/C13H14F3N3/c1-18-4-6-19(7-5-18)12-3-2-10(9-17)8-11(12)13(14,15)16/h2-3,8H,4-7H2,1H3

InChI Key

XPETWYGRHDZKKO-UHFFFAOYSA-N

Canonical SMILES

CN1CCN(CC1)C2=C(C=C(C=C2)C#N)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-bromo-3-(trifluoromethyl)-benzonitrile (Yonezawa et al., Synthetic Communications (1996) 26, 1575-8; 2.47 g, 12 mmol), 1-methylpiperazine (Fluka, Buchs, Switzerland, 5.33 mL, 48 mmol) and 15 mL N,N-dimethylacetamide is stirred in a tightly closed vessel for 14 hours at 95° C. After cooling, the reaction mixture is evaporated to dryness under reduced pressure and the residue is treated with a half-saturated aqueous solution of sodium carbonate and extracted with ethyl acetate. The combined extracts are dried (Na2SO4) and the solvent is evaporated off under reduced pressure. The crude product is purified by column chromatography on silica gel, eluent methylene chloride/methanol to give 4-(4-methyl-1-piperazinyl)-3-(trifluoromethyl)-benzonitrile as a pale yellow oil.
Quantity
2.47 g
Type
reactant
Reaction Step One
Quantity
5.33 mL
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One

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